Cas no 1804375-83-4 (3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804375-83-4
• MF: C₉H₅F₃N₄O
• MW: 242.157411336899
• CID: 4910866
• Update Time: 2025-10-19

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F3N4O/c10-9(11,12)17-8-5(3-14)4-16-6(1-2-13)7(8)15/h4H,1,15H2
• InChI Key： QIHYTCVUPCRTQC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(CC#N)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 0.8
• Topological Polar Surface Area: 95.7

Additional information on 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804375-83-4) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with amino, cyano, trifluoromethoxy, and acetonitrile groups, exhibits a diverse range of chemical properties that make it a valuable molecule for various applications.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates the attachment of various functional groups. The amino group (-NH2) at position 3 and the cyano group (-CN) at position 5 contribute to the compound's ability to participate in hydrogen bonding and other non-covalent interactions. These properties are particularly advantageous in drug design, where such interactions are critical for molecular recognition and binding affinity.

One of the most notable features of this compound is the presence of the trifluoromethoxy group (-OCF3) at position 4. This group introduces significant electron-withdrawing effects due to the electronegativity of fluorine atoms, which can influence the electronic properties of the molecule. Additionally, the acetonitrile group (-C≡N) at position 2 further enhances the compound's electronic versatility by introducing a strong electron-withdrawing effect. These combined features make 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing heterocyclic frameworks that mimic natural product scaffolds. The ability to modulate electronic properties through functional group substitution has made it a versatile building block in medicinal chemistry. Furthermore, its stability under various reaction conditions makes it suitable for large-scale synthesis processes.

In terms of pharmacological applications, 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile has shown potential as an inhibitor of key enzymes involved in disease pathways. For example, studies have demonstrated its ability to inhibit kinase enzymes, which are often overexpressed in cancer cells. This suggests that it could serve as a lead compound for developing novel anti-cancer therapies.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions and coupling reactions that exploit the reactivity of the amino and cyano groups. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an analytical standpoint, 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure, purity, and stability under different conditions.

In conclusion, 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804375-83-4) is a multifaceted organic compound with significant potential in various scientific domains. Its unique combination of functional groups and electronic properties positions it as a valuable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science.